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Compound of Interest

Compound Name: SC-58272

Cat. No.: B1680878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SC-58272 is a potent and selective inhibitor of N-myristoyltransferase (Nmt), an essential

enzyme in many eukaryotes, including the fungal pathogen Candida albicans. This document

provides detailed application notes and protocols for measuring the in vitro activity of SC-58272
against its primary target, N-myristoyltransferase. N-myristoylation is a lipid modification where

Nmt catalyzes the transfer of myristate, a 14-carbon saturated fatty acid, from myristoyl-CoA to

the N-terminal glycine residue of a wide range of cellular and viral proteins. This modification is

crucial for protein localization, stability, and function. The significant selectivity of SC-58272 for

fungal Nmt over its human counterpart makes it a compound of interest in the development of

antifungal therapeutics.

Mechanism of Action of SC-58272
SC-58272 acts as a competitive inhibitor of N-myristoyltransferase. It binds to the enzyme,

preventing the transfer of myristate from myristoyl-CoA to the N-terminal glycine of substrate

proteins. This inhibition disrupts the function of myristoylated proteins, which can lead to cell

death, particularly in organisms highly dependent on this enzymatic activity.
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Caption: Inhibition of the N-myristoyltransferase (Nmt) catalytic cycle by SC-58272.

Quantitative Data
The inhibitory activity of SC-58272 is typically quantified by its half-maximal inhibitory

concentration (IC50). The following table summarizes the reported IC50 values for SC-58272
against Candida albicans Nmt and human Nmt, highlighting its selectivity.
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Target Enzyme Organism IC50 (nM)
Selectivity
(Human/Fungal)

N-myristoyltransferase

(Nmt)
Candida albicans 56[1] ~250-fold

N-myristoyltransferase

(Nmt)
Homo sapiens 14,100[1] -

Experimental Protocols
Two primary methods for measuring Nmt activity and its inhibition by SC-58272 are the

radioactive-based filter paper assay and the fluorescence-based assay.

Radioactive-Based N-myristoyltransferase Inhibition
Assay
This assay measures the incorporation of radiolabeled myristic acid into a peptide substrate.
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Radioactive Nmt Assay Workflow

Prepare Assay Components:
- Nmt Enzyme

- [3H]Myristoyl-CoA
- Peptide Substrate
- SC-58272 dilutions

Incubate Components:
- Pre-incubate Nmt with SC-58272

- Initiate reaction with [3H]Myristoyl-CoA and peptide

Stop Reaction
(e.g., with trichloroacetic acid)

Spot Reaction Mixture
onto P81 phosphocellulose paper

Wash Filter Paper
to remove unincorporated [3H]Myristoyl-CoA

Measure Radioactivity
(Scintillation Counting)

Data Analysis:
- Plot % inhibition vs. [SC-58272]

- Calculate IC50

Fluorescence Nmt Assay Workflow

Prepare Assay Components:
- Nmt Enzyme
- Myristoyl-CoA

- Peptide Substrate
- Fluorescent Probe (e.g., CPM)

- SC-58272 dilutions

Combine Components in a Microplate:
- Nmt, SC-58272, Myristoyl-CoA, Peptide Substrate, and Fluorescent Probe Incubate at Room Temperature Monitor Fluorescence

(kinetic or endpoint reading)

Data Analysis:
- Plot fluorescence signal vs. [SC-58272]

- Calculate IC50
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Assay Cascade for SC-58272 Evaluation

In Vitro Enzyme Assays
(Radioactive or Fluorescent)

- Determine direct Nmt inhibition (IC50)

Cell-Based Assays
(e.g., Antifungal Susceptibility Testing)

- Determine cellular potency (MIC/EC50)

Provides mechanistic basis

In Vivo Efficacy Studies
(e.g., Animal models of infection)

- Determine in vivo efficacy

Informs in vivo testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680878#techniques-for-measuring-sc-58272-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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